Cas no 442152-07-0 (3,4,5-triethoxy-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide)

3,4,5-triethoxy-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide structure
442152-07-0 structure
Product Name:3,4,5-triethoxy-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide
CAS No:442152-07-0
MF:C22H25N3O6S2
MW:491.580403089523
CID:3076988
PubChem ID:1566245
Update Time:2025-04-21

3,4,5-triethoxy-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Triethoxy-N-[4-(thiazol-2-ylsulfamoyl)-phenyl]-benzamide
    • 3,4,5-triethoxy-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide
    • SR-01000488630-1
    • 3,4,5-TRIETHOXY-N-{4-[(1,3-THIAZOL-2-YL)SULFAMOYL]PHENYL}BENZAMIDE
    • STK124260
    • 442152-07-0
    • 3,4,5-triethoxy-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)benzamide
    • AKOS000648646
    • F1759-0085
    • Oprea1_772339
    • SR-01000488630
    • 3,4,5-triethoxy-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzamide
    • Inchi: 1S/C22H25N3O6S2/c1-4-29-18-13-15(14-19(30-5-2)20(18)31-6-3)21(26)24-16-7-9-17(10-8-16)33(27,28)25-22-23-11-12-32-22/h7-14H,4-6H2,1-3H3,(H,23,25)(H,24,26)
    • InChI Key: RLMCMSIYXCSWRS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(C1C=C(C(=C(C=1)OCC)OCC)OCC)=O)(NC1=NC=CS1)(=O)=O

Computed Properties

  • Exact Mass: 491.11847787Da
  • Monoisotopic Mass: 491.11847787Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 695
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 152Ų

3,4,5-triethoxy-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide Pricemore >>

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